Cas no 1797146-60-1 (N-4-(3-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide)

• Product Name: N-4-(3-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide
• CAS No: 1797146-60-1
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 6072849
• PubChem ID: 71809754
• Update Time: 2025-06-13

N-4-(3-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide
• N-[4-(3-METHOXYPIPERIDIN-1-YL)PHENYL]THIOPHENE-3-CARBOXAMIDE
• N-(4-(3-methoxypiperidin-1-yl)phenyl)thiophene-3-carboxamide
• F6443-0019
• AKOS024565351
• 1797146-60-1

• Inchi： 1S/C17H20N2O2S/c1-21-16-3-2-9-19(11-16)15-6-4-14(5-7-15)18-17(20)13-8-10-22-12-13/h4-8,10,12,16H,2-3,9,11H2,1H3,(H,18,20)
• InChI Key： WBLFOWFIALDSIN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NC1C=CC(=CC=1)N1CCCC(C1)OC)=O

Computed Properties

• Exact Mass: 316.12454906g/mol
• Monoisotopic Mass: 316.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.8Ų

Additional information on N-4-(3-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide

Comprehensive Overview of N-4-(3-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide (CAS No. 1797146-60-1)

N-4-(3-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide (CAS No. 1797146-60-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiophene carboxamides, which are known for their diverse biological activities. The presence of a 3-methoxypiperidin-1-yl moiety in its structure enhances its binding affinity to specific biological targets, making it a promising candidate for drug discovery.

In recent years, researchers have focused on the role of N-4-(3-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide in modulating enzyme activity and receptor interactions. Its thiophene-3-carboxamide core is particularly noteworthy, as it contributes to the compound's stability and bioavailability. The methoxypiperidine group further augments its pharmacokinetic properties, ensuring efficient absorption and distribution in biological systems. These characteristics have led to increased interest in its potential applications for treating metabolic and neurological disorders.

The synthesis of CAS No. 1797146-60-1 involves multi-step organic reactions, including amide bond formation and piperidine ring functionalization. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural integrity. Researchers are also exploring its derivatives to optimize efficacy and reduce side effects, aligning with the growing demand for precision medicine and targeted therapies.

From an industrial perspective, N-4-(3-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide is being investigated for its scalability and cost-effectiveness in large-scale production. The compound's compatibility with green chemistry principles, such as reduced solvent use and energy-efficient processes, aligns with the global push for sustainable pharmaceutical manufacturing. This focus on sustainability resonates with current trends in the chemical industry, where environmental impact is a key consideration.

In the context of drug development, CAS No. 1797146-60-1 has shown promise in preclinical studies for its ability to interact with G-protein-coupled receptors (GPCRs), a family of proteins implicated in numerous diseases. Its potential as a small-molecule inhibitor or activator is being explored, particularly in areas like oncology and neurodegenerative diseases. These applications are highly relevant to current research trends, where GPCR-targeted therapies are gaining traction.

Another area of interest is the compound's role in chemical biology, where it serves as a tool to study protein-ligand interactions. Its thiophene and carboxamide functionalities make it a versatile scaffold for designing probes and inhibitors. This versatility is particularly valuable in high-throughput screening and fragment-based drug design, methodologies that are revolutionizing modern drug discovery.

As the scientific community continues to explore N-4-(3-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide, its potential extends beyond traditional medicine. For instance, its application in diagnostic imaging and theranostics (combined therapy and diagnostics) is being investigated. These innovations align with the rising demand for personalized healthcare solutions, a topic frequently searched by professionals and patients alike.

In summary, N-4-(3-methoxypiperidin-1-yl)phenylthiophene-3-carboxamide (CAS No. 1797146-60-1) represents a compelling area of research with broad implications for pharmaceutical sciences and biotechnology. Its structural features, coupled with its diverse biological activities, position it as a valuable compound for future therapeutic and diagnostic advancements. As studies progress, this molecule is likely to play a pivotal role in addressing unmet medical needs and advancing innovative drug development strategies.